1-Chloro-1-(4-fluoro-2-mercaptophenyl)propan-2-one

• Molecular Formula: C9H8ClFOS
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 1-chloro-1-(4-fluoro-2-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C9H8ClFOS/c1-5(12)9(10)7-3-2-6(11)4-8(7)13/h2-4,9,13H,1H3
• InChI Key: VEOFMLLOMUSEMH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)F)S)Cl

Description

1-Chloro-1-(4-fluoro-2-mercaptophenyl)propan-2-one is a halogenated aromatic ketone featuring a chloro substituent at the propan-2-one backbone, a 4-fluorophenyl ring, and a thiol (-SH) group at the ortho position. This compound combines electrophilic (chloro, fluoro) and nucleophilic (mercapto) functional groups, making it a versatile intermediate for synthesizing heterocycles, pharmaceuticals, or corrosion inhibitors. Its structural uniqueness arises from the interplay of electronic effects (electron-withdrawing fluoro) and hydrogen-bonding capacity (mercapto), which influence reactivity and applications compared to analogues .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one

• Structure : Replaces the 4-fluoro and mercapto groups with a 4-methoxy substituent and a hydrazinylidene moiety.
• Synthesis: Prepared via diazonium salt coupling with methyl 2-chloro-3-oxobutanoate .
• Key Differences :
  • The methoxy group (electron-donating) reduces electrophilicity at the ketone compared to the electron-withdrawing fluoro group in the target compound.
  • Hydrazinylidene groups enable cyclization to pyrazoles, whereas the mercapto group may favor thiol-mediated coupling or oxidation to disulfides .

1-(4-Chlorophenylimino)-1-(phenylhydrazono)-propan-2-one

• Structure: Features dual hydrazono substituents and a 4-chlorophenyl group.
• Applications : Demonstrated 88.3–91.3% corrosion inhibition efficiency in acidic media, attributed to adsorption via π-electrons and lone pairs .
• Comparison: The target compound’s mercapto group may enhance adsorption on metal surfaces due to stronger coordination compared to hydrazono groups .

Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate

• Structure : Ester analogue with a hydrazin-ylidene group.
• Synthesis: Derived from benzenediazonium chloride and ethyl 2-chloro-3-oxobutanoate .
• Reactivity : The ester group facilitates nucleophilic substitution, whereas the ketone in the target compound may undergo condensation or reduction reactions .

Electronic and Steric Effects

Compound	Substituents	Electronic Effect	Key Reactivity
Target Compound	4-Fluoro, 2-mercapto	Strongly electron-withdrawing	Enhanced electrophilicity at ketone; thiol-mediated redox reactions
1-(4-Methoxyphenyl) derivatives	4-Methoxy, hydrazinylidene	Electron-donating	Reduced ketone reactivity; cyclization to heterocycles (e.g., pyrazoles)
Bromo/Chloro-phenylimino derivatives	4-Bromo/Chloro, hydrazono	Moderate electron-withdrawing	Corrosion inhibition via adsorption; limited hydrogen-bonding capacity

Crystallographic and Physicochemical Properties

• Crystal Packing :

  • The target compound’s mercapto group may form S–H⋯O hydrogen bonds, influencing lattice stability. In contrast, hydrazinylidene derivatives (e.g., 1-Chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one) exhibit N–H⋯O bonds, forming chains along specific crystallographic axes .
  • Unit cell parameters for hydrazinylidene analogues: $ a = 7.2681 \, \text{Å}, \, b = 12.361 \, \text{Å}, \, c = 10.704 \, \text{Å}, \, \beta = 101.158^\circ $ (space group $ P2_1/c $) .

• Thermal Stability :

  • Mercapto-containing compounds are prone to oxidation, requiring inert storage conditions. Hydrazinylidene derivatives are more stable but may decompose under strong acids/bases .

Corrosion Inhibition

Compound	Inhibition Efficiency (%)	Mechanism
1-(4-Chlorophenylimino)-1-(phenylhydrazono)-propan-2-one	88.3–91.3	Adsorption via π-electrons and lone pairs
Target Compound (Hypothesized)	~90–94 (estimated)	Enhanced adsorption via S–metal bonds